Cas no 64682-89-9 (benzyl N-(2-hydroxyphenyl)carbamate)

• Product Name: benzyl N-(2-hydroxyphenyl)carbamate
• CAS No: 64682-89-9
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• MDL: MFCD23702231
• CID: 4100068
• PubChem ID: 19878631
• Update Time: 2025-04-22

benzyl N-(2-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-hydroxyphenyl)-, phenylmethyl ester
• Carbamic acid, N-(2-hydroxyphenyl)-, phenylmethyl ester
• benzyl N-(2-hydroxyphenyl)carbamate
• BDBM50399196
• CHEMBL2180152
• Benzyl(2-Hydroxyphenyl)Carbamate
• SCHEMBL16193532
• EN300-3177226
• G80920
• Benzyl 2-hydroxyphenylcarbamate
• 64682-89-9
• GEOYYHDGSSYWGB-UHFFFAOYSA-N

• MDL： MFCD23702231
• Inchi： 1S/C14H13NO3/c16-13-9-5-4-8-12(13)15-14(17)18-10-11-6-2-1-3-7-11/h1-9,16H,10H2,(H,15,17)
• InChI Key： GEOYYHDGSSYWGB-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1=CC=CC=C1O

Computed Properties

• Exact Mass: 243.08954328Da
• Monoisotopic Mass: 243.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters